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Compound of Interest

Compound Name: cerivastatin sodium

Cat. No.: B1176552

Essential guidelines for the safe and compliant disposal of cerivastatin sodium, ensuring the
protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount. Cerivastatin sodium, a statin formerly used
to lower cholesterol, requires careful handling and disposal, even in a laboratory setting where
it might be used for research purposes. Adherence to established protocols is crucial to prevent
environmental contamination and ensure regulatory compliance.

The primary method for the disposal of cerivastatin sodium and other non-RCRA (Resource
Conservation and Recovery Act) pharmaceutical waste is incineration by a licensed hazardous
waste management company. This ensures the complete destruction of the active
pharmaceutical ingredient. Under no circumstances should cerivastatin sodium be disposed
of down the drain or in regular solid waste.

Step-by-Step Disposal Procedures for Cerivastatin
Sodium

1. Waste ldentification and Segregation:
o Designate a specific waste container for cerivastatin sodium and materials contaminated

with it. This container should be separate from regular trash, biohazardous waste, and
RCRA-regulated hazardous chemical waste.
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Use appropriate containers: For solid cerivastatin sodium waste, a wide-mouth jar or a
designated "burn box" is suitable. Liquid waste containing cerivastatin sodium should be
collected in a compatible, leak-proof container. It is recommended to use containers
specifically designated for non-hazardous pharmaceutical waste, which are often white with
blue lids.[1]

. Labeling:

Clearly label the waste container with "Hazardous Waste Pharmaceuticals" or as directed by
your institution's Environmental Health and Safety (EHS) department.[2]

The label should include:

[¢]

The full chemical name: "Cerivastatin Sodium"

o

The name of the Principal Investigator (PI) and the laboratory location (building and room
number).[2]

o

Contact information for the responsible party.[2]

An accumulation start date.

o

. Waste Accumulation and Storage:

Store the waste container in a designated and secure Satellite Accumulation Area (SAA)
within the laboratory.[2]

Ensure the container is kept closed except when adding waste.
Do not mix cerivastatin sodium waste with other incompatible chemicals.
. Disposal of Contaminated Materials:

Personal Protective Equipment (PPE): Non-saturated gloves, bench paper, and wipes
contaminated with trace amounts of cerivastatin sodium should be placed in the
designated cerivastatin sodium waste container.

Glassware and Lab Equipment:
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o For grossly contaminated reusable glassware, rinse with a suitable solvent (e.g., ethanol
or methanol) and collect the rinsate as hazardous waste. Then, wash the glassware with
soap and water.

o Disposable glassware or plasticware heavily contaminated with cerivastatin sodium
should be disposed of in the designated waste container.

o Empty containers that held cerivastatin sodium should be triple-rinsed with a suitable
solvent, and the rinsate collected as hazardous waste.[3]

5. Arranging for Disposal:

e Once the waste container is full (typically around 80% capacity), or if the research project is
complete, contact your institution's EHS department to arrange for a waste pickup.

» Follow your institution's specific procedures for requesting a hazardous waste collection.
This may involve submitting an online form or contacting the EHS office directly.

Decontamination of Laboratory Equipment

Prior to servicing, moving, or disposal, any laboratory equipment that has come into contact
with cerivastatin sodium must be thoroughly decontaminated.

Procedure for Decontaminating Non-Porous Surfaces (e.g., balances, stir plates, fume hood
surfaces):

o Wear appropriate PPE: lab coat, safety glasses, and chemical-resistant gloves.

» Wipe the surface with a cloth or paper towel dampened with a detergent solution to remove
any visible powder.

» Wipe the surface with a solvent known to dissolve cerivastatin sodium, such as methanol
or ethanol. Use a fresh, clean cloth or paper towel.

» Allow the surface to air dry completely in a well-ventilated area.

» Dispose of all cleaning materials (wipes, paper towels) in the designated cerivastatin
sodium waste container.
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Quantitative Data for Pharmaceutical Waste
Management

While there are no specific quantitative disposal limits for cerivastatin sodium as a non-RCRA
waste, the classification of a laboratory as a hazardous waste generator is based on the total
amount of hazardous waste produced per month. This status dictates the specific regulatory
requirements for storage and disposal.

Non-Acute Hazardous Acute Hazardous Waste
Generator Category . )

Waste Generation Rate Generation Rate
Very Small Quantity Generator

< 100 kg/month < 1 kg/month
(VSQG)
Small Quantity Generator > 100 kg and < 1,000

< 1 kg/month

(SQQG) kg/month

Large Quantity Generator

= 1,000 kg/month > 1 kg/month
(LQG)

Source: U.S. Environmental Protection Agency (EPA)[4][5]

Disposal Workflow
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Waste Generation & Segregation

Cerivastatin sodium waste generated
(pure chemical, contaminated labware, PPE)

l

Is the waste RCRA-listed hazardous waste?

No (likely for cerivastatin)

Segregate as Non-RCRA
Pharmaceutical Waste

Place in designated, labeled container
'For Incineration'

Yes

4 )

Storage & Acrumulation

Store in a secure
Satellite Accumulation Area (SAA)

Is the container full
(approx. 80%)?

J

Yes

4 )

Final Disposal

Contact Environmental Health & Safety (EHS)
for waste pickup

i

Waste collected by
licensed hazardous waste vendor

Transport to a permitted facility
for incineration

Click to download full resolution via product page

Caption: Workflow for the proper disposal of cerivastatin sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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